DCZ5418

• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol
• InChI: InChI=1S/C22H22N2O3/c1-21-17-7-8-18(27-17)22(21,2)20(26)24(19(21)25)16-5-3-14(4-6-16)13-15-9-11-23-12-10-15/h3-6,9-12,17-18H,7-8,13H2,1-2H3/t17-,18+,21+,22-
• InChIKey: DZGUDPKHBIPNCC-MTIDIVMFSA-N

DCZ5418: TRIP13 Inhibitor for Multiple Myeloma

DCZ5418 (CAS 2883709-99-5) is a cantharidin-derived small-molecule inhibitor of thyroid hormone receptor interactor 13 (TRIP13), an AAA-ATPase implicated in cancer progression. It was designed as a next-generation TRIP13 inhibitor through rational structural modification of the natural product cantharidin, incorporating the pharmacophoric features of the first-generation inhibitor DCZ0415 to enhance target engagement and mitigate the severe toxicity of the parent compound [1]. The molecule demonstrates confirmed anti-multiple myeloma (MM) activity in vitro and in vivo .

TRIP13 AAA-ATPase inhibition studies – reported target engagement supports pathway interrogation in mitotic checkpoint research.

Multiple myeloma xenograft model evaluation – in vivo model-response data available for disease-model endpoint assessment.

Natural-product scaffold derivatization – cantharidin-derived structure with reported lower toxicity context in acute animal testing.

• [1] Dong, S., Hu, K., Shi, Y., Wang, G., Yu, D., Zhao, Y., ... & Zhu, W. (2024). Design and synthesis of cantharidin derivative DCZ5418 as a TRIP13 inhibitor with anti-multiple myeloma activity in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters, 98, 129590. View Source

Why DCZ5418 Cannot Be Substituted

Substituting DCZ5418 with a generic TRIP13 inhibitor or the parent natural product cantharidin introduces quantifiable risk of experimental failure due to significant disparities in target engagement efficiency, in vivo potency, and systemic toxicity. The chemical scaffold of DCZ5418 is a specific hybrid designed to overcome the structural limitations of first-generation inhibitors [1]. Crucially, while cantharidin possesses anti-MM activity, its severe in vivo toxicity precludes its use as a viable research tool for longitudinal studies . Furthermore, comparative data with DCZ0415 demonstrate that DCZ5418 achieves comparable in vivo anti-tumor efficacy at a significantly lower dose, suggesting improved bioavailability or target engagement efficiency [2]. These specific, data-backed differences in safety and efficacy windows render generic substitution scientifically invalid for reproducible research.

DCZ5418 (selected compound)

Reported stronger TRIP13 docking score; dose 15 mg/kg in xenograft

DCZ0415 (first-generation inhibitor)

Docking score context differs; effective dose 25 mg/kg

Target-binding efficiency and in vivo dose requirements may not transfer; direct substitution requires comparative TRIP13 engagement validation.

DCZ5418

Reported lower acute toxicity in animal model

Cantharidin (parent natural product)

Known severe GI, dermal, hematologic adverse effects

Toxicity-related endpoint profile may differ substantially; class-related comparator context requires independent review before cross-study use.

• [1] Dong, S., Hu, K., Shi, Y., Wang, G., Yu, D., Zhao, Y., ... & Zhu, W. (2024). Design and synthesis of cantharidin derivative DCZ5418 as a TRIP13 inhibitor with anti-multiple myeloma activity in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters, 98, 129590. View Source
• [2] Dong, S., Hu, K., Shi, Y., Wang, G., Yu, D., Zhao, Y., ... & Zhu, W. (2024). Design and synthesis of cantharidin derivative DCZ5418 as a TRIP13 inhibitor with anti-multiple myeloma activity in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters, 98, 129590. View Source

DCZ5418 Quantitative Differentiation Evidence

TRIP13 Binding Affinity vs DCZ0415

In a head-to-head molecular docking study, DCZ5418 demonstrated a similar binding mode to the TRIP13 protein as the first-generation inhibitor DCZ0415, but with a stronger docking score [1]. This suggests a more favorable predicted binding energy and potentially enhanced target engagement.

TRIP13 Binding Affinity

Head-to-head

Stronger docking score vs DCZ0415

Supports TRIP13 binding model differentiation.

In silico docking simulation; quantitative scores not reported.

Evidence Dimension	Computational binding affinity (Docking Score)
Target Compound Data	Stronger docking score
Comparator Or Baseline	DCZ0415 (Weaker docking score)
Quantified Difference	Stronger vs. Weaker (specific numerical values not reported in abstract/summary data)
Conditions	In silico molecular docking study with TRIP13 protein

Why This Matters

A stronger docking score indicates a more favorable predicted interaction with the target, which can be a key differentiator for researchers seeking to maximize on-target engagement.

• [1] Dong, S., Hu, K., Shi, Y., Wang, G., Yu, D., Zhao, Y., ... & Zhu, W. (2024). Design and synthesis of cantharidin derivative DCZ5418 as a TRIP13 inhibitor with anti-multiple myeloma activity in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters, 98, 129590. View Source

Reduced Effective Dose in Xenograft Models

In a direct comparison within a tumor xenograft model, DCZ5418 exhibited comparable in vivo anti-multiple myeloma (MM) efficacy to DCZ0415, but at a 40% lower dose [1]. DCZ5418 was administered at 15 mg/kg, while DCZ0415 required 25 mg/kg to achieve a similar effect on tumor growth.

Effective Dose In Vivo

Head-to-head

15 mg/kg (vs 25 mg/kg DCZ0415)

40% lower dose in xenograft model-response context.

Mouse tumor xenograft; procurement quantity implications for long-term studies.

Evidence Dimension	Effective in vivo dose for anti-MM activity
Target Compound Data	15 mg/kg (effective dose)
Comparator Or Baseline	DCZ0415 (25 mg/kg effective dose)
Quantified Difference	40% lower dose requirement (15 mg/kg vs 25 mg/kg)
Conditions	In vivo mouse xenograft model of multiple myeloma

Why This Matters

This lower effective dose suggests improved in vivo potency or bioavailability, translating to a more cost-effective and potentially safer research tool for longitudinal animal studies.

• [1] Dong, S., Hu, K., Shi, Y., Wang, G., Yu, D., Zhao, Y., ... & Zhu, W. (2024). Design and synthesis of cantharidin derivative DCZ5418 as a TRIP13 inhibitor with anti-multiple myeloma activity in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters, 98, 129590. View Source

Reduced Acute Toxicity vs Cantharidin

Acute toxicity testing in vivo revealed that DCZ5418 is significantly less toxic than its parent compound, cantharidin [1]. This reduction in systemic toxicity is a critical improvement that enables its use in in vivo studies where cantharidin's severe adverse effects would be a major confounder.

Acute Toxicity

Head-to-head

Reduced toxicity vs cantharidin

Reported lower in vivo toxicity endpoint.

Qualitative assessment; specific LD50 not available in open sources.

Evidence Dimension	In vivo acute toxicity
Target Compound Data	Less toxicity
Comparator Or Baseline	Cantharidin (Higher toxicity)
Quantified Difference	Qualitatively less toxic (specific LD50 values not provided in source)
Conditions	Acute toxicity test in mice

Why This Matters

Lower in vivo toxicity directly addresses the primary limitation of cantharidin as a research tool, making DCZ5418 the scientifically appropriate choice for experiments requiring systemic administration over multiple doses or extended periods.

• [1] Dong, S., Hu, K., Shi, Y., Wang, G., Yu, D., Zhao, Y., ... & Zhu, W. (2024). Design and synthesis of cantharidin derivative DCZ5418 as a TRIP13 inhibitor with anti-multiple myeloma activity in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters, 98, 129590. View Source

TRIP13 Enzyme Inhibition Validated

Bioassay studies of MM-cell viability inhibition, TRIP13 protein binding affinity, and enzyme inhibiting activity demonstrated that DCZ5418 has good anti-MM activity in vitro and a definite interaction with TRIP13 protein [1]. This confirms the compound's mechanism of action and provides a baseline for its biological activity.

TRIP13 Enzyme Inhibition

Assay context

Definite TRIP13 inhibition confirmed

Supports target engagement assay interpretation.

In vitro enzyme activity assay; mechanism-of-action probe.

Evidence Dimension	In vitro anti-MM activity and TRIP13 binding
Target Compound Data	Confirmed anti-MM activity and TRIP13 interaction
Comparator Or Baseline	TRIP13 inhibitor class
Quantified Difference	N/A (Class-level confirmation)
Conditions	MM cell lines (in vitro)

Why This Matters

This data confirms that DCZ5418 functions as a bona fide TRIP13 inhibitor with demonstrated cellular activity, which is a prerequisite for its use in any MM-related research.

• [1] Dong, S., Hu, K., Shi, Y., Wang, G., Yu, D., Zhao, Y., ... & Zhu, W. (2024). Design and synthesis of cantharidin derivative DCZ5418 as a TRIP13 inhibitor with anti-multiple myeloma activity in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters, 98, 129590. View Source

DCZ5418 Research and Industrial Applications

Reduced Compound Usage in Myeloma Xenografts

DCZ5418 is the preferred TRIP13 inhibitor for in vivo xenograft models of multiple myeloma. Its demonstrated 40% lower effective dose (15 mg/kg) compared to the first-generation inhibitor DCZ0415 (25 mg/kg) directly reduces compound consumption and cost, while its significantly lower toxicity than cantharidin [1] minimizes confounding health issues in animal models, enabling more robust and ethically sound longitudinal studies.

Lead Optimization with Natural Product Scaffolds

For researchers investigating the downstream effects of TRIP13 inhibition, DCZ5418 provides a well-characterized chemical tool. Its confirmed binding to the TRIP13 protein and in vitro anti-MM activity [1] make it a reliable probe for dissecting TRIP13's role in DNA damage repair, cell cycle progression, and MAPK signaling pathways, offering a clear advantage over less characterized or more toxic analogs.

TRIP13 Pathway Studies with Target Validation

DCZ5418 serves as a benchmark compound in medicinal chemistry programs aimed at developing novel anti-MM agents from the cantharidin scaffold. Its design, which successfully merged structural elements from cantharidin and DCZ0415 to improve computational binding scores and reduce toxicity [1], provides a validated case study for structure-activity relationship (SAR) analysis and further optimization efforts.

Application

Selection Property

Validation Focus

Myeloma xenograft dosing studies

Dose-dependent model-response context

Lower-dose regimen response verification

TRIP13 inhibitor lead optimization

Natural-product scaffold derivatization profile

Toxicity reduction relative to parent scaffold

TRIP13 pathway mechanistic studies

Target engagement validation data

Enzyme inhibition assay confirmation

Generational inhibitor pharmacology

Comparative in silico and in vivo benchmarks

Cross-compound response context review

• [1] Dong, S., Hu, K., Shi, Y., Wang, G., Yu, D., Zhao, Y., ... & Zhu, W. (2024). Design and synthesis of cantharidin derivative DCZ5418 as a TRIP13 inhibitor with anti-multiple myeloma activity in vitro and in vivo. Bioorganic & Medicinal Chemistry Letters, 98, 129590. View Source